methyl 4-(3,4-dihydroxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate

• IUPAC Name: methyl 4-(3,4-dihydroxyphenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C13H14N2O5/c1-6-10(12(18)20-2)11(15-13(19)14-6)7-3-4-8(16)9(17)5-7/h3-5,11,16-17H,1-2H3,(H2,14,15,19)
• InChI Key: XWUVGYAGKRWTEY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(NC(=O)N1)C2=CC(=C(C=C2)O)O)C(=O)OC
• Molecular Formula: C13H14N2O5
• Molecular Weight: 278.26 g/mol

Description

The compound is a pyrimidine derivative with a methyl group at the 6th position and a 3,4-dihydroxyphenyl group at the 4th position. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. The 3,4-dihydroxyphenyl group is a common motif in biochemistry, found in compounds like dopamine.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrimidine ring, possibly through a condensation reaction of a suitable 1,3-dicarbonyl compound with a diamine. The 3,4-dihydroxyphenyl group could potentially be introduced through a suitable phenol derivative.

Molecular Structure Analysis

The molecular structure would be characterized by the aromatic pyrimidine ring, with the various substituents adding complexity. The presence of the 3,4-dihydroxyphenyl group would introduce additional possibilities for hydrogen bonding and potential chelation with metal ions.

Chemical Reactions Analysis

The compound could potentially undergo a variety of reactions. The pyrimidine ring itself is relatively stable, but the various substituents could be reactive. For example, the hydroxyl groups on the 3,4-dihydroxyphenyl moiety could potentially undergo reactions such as esterification or ether formation.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its structure. The presence of the polar hydroxyl groups and the aromatic rings would likely result in a compound with moderate to high polarity. This could influence properties such as solubility, melting point, and boiling point.

Safety and Hazards

Without specific data, it’s difficult to predict the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it, including the use of personal protective equipment and working in a well-ventilated area.

Future Directions

Future research could focus on synthesizing the compound and studying its properties and potential applications. Given the presence of the 3,4-dihydroxyphenyl group, it could be of interest in the field of medicinal chemistry, as this group is found in biologically active compounds such as dopamine.